Cas no 2680695-19-4 (methyl 2-(4-bromophenyl)-1-{(tert-butoxy)carbonylamino}-2-methylcyclopropane-1-carboxylate)

• Product Name: methyl 2-(4-bromophenyl)-1-{(tert-butoxy)carbonylamino}-2-methylcyclopropane-1-carboxylate
• CAS No: 2680695-19-4
• MF: C₁₇H₂₂BrNO₄
• MW: 384.264884471893
• CID: 5622722
• PubChem ID: 165928770
• Update Time: 2025-11-05

methyl 2-(4-bromophenyl)-1-{(tert-butoxy)carbonylamino}-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-bromophenyl)-1-{[(tert-butoxy)carbonyl]amino}-2-methylcyclopropane-1-carboxylate
• 2680695-19-4
• EN300-28302148
• methyl 2-(4-bromophenyl)-1-{(tert-butoxy)carbonylamino}-2-methylcyclopropane-1-carboxylate

• Inchi： 1S/C17H22BrNO4/c1-15(2,3)23-14(21)19-17(13(20)22-5)10-16(17,4)11-6-8-12(18)9-7-11/h6-9H,10H2,1-5H3,(H,19,21)
• InChI Key： TVYNAHYAWQPLPO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C)CC1(C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 383.07322g/mol
• Monoisotopic Mass: 383.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 2-(4-bromophenyl)-1-{(tert-butoxy)carbonylamino}-2-methylcyclopropane-1-carboxylate

Comprehensive Overview of Methyl 2-(4-Bromophenyl)-1-{(tert-butoxy)carbonylamino}-2-methylcyclopropane-1-carboxylate (CAS No. 2680695-19-4)

Methyl 2-(4-bromophenyl)-1-{(tert-butoxy)carbonylamino}-2-methylcyclopropane-1-carboxylate (CAS No. 2680695-19-4) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, peptide synthesis, and catalysis. The growing demand for high-purity intermediates in API manufacturing has further highlighted its importance.

The compound's 4-bromophenyl moiety enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. With the rise of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to optimize its production. Questions like "How to improve the yield of methyl 2-(4-bromophenyl)-1-Boc-2-methylcyclopropane carboxylate?" or "What are the alternatives to traditional purification methods for this compound?" reflect current trends in the field.

Another key feature of this compound is its Boc-protected amine, which ensures stability during multi-step syntheses. This attribute aligns with the increasing focus on protecting group strategies in medicinal chemistry. The compound’s methyl ester group also offers versatility, enabling further functionalization through hydrolysis or transesterification. Such properties make it a hotspot for discussions on platforms like ResearchGate and PubMed, where scientists share insights on optimizing its applications.

From an industrial perspective, CAS No. 2680695-19-4 is often sourced for custom synthesis projects, particularly in the development of small-molecule inhibitors and bioconjugates. Its relevance in high-throughput screening (HTS) and fragment-based drug design (FBDD) has spurred interest among biotech companies. Searches like "suppliers of methyl 2-(4-bromophenyl)-1-Boc-cyclopropane carboxylate" or "spectroscopic data for CAS 2680695-19-4" are common among procurement specialists and analytical chemists.

In summary, methyl 2-(4-bromophenyl)-1-{(tert-butoxy)carbonylamino}-2-methylcyclopropane-1-carboxylate stands at the intersection of innovation and practicality. Its structural complexity and functional diversity cater to evolving needs in precision chemistry and material science. As the scientific community continues to explore its potential, this compound remains a subject of both academic and industrial fascination.